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Compound of Interest

Compound Name: Cyclopentadecanone

Cat. No.: B167302 Get Quote

Ensuring laboratory safety and environmental responsibility is paramount when handling and

disposing of chemical compounds. This guide provides detailed, step-by-step procedures for

the proper disposal of Cyclopentadecanone, a common fragrance ingredient, to assist

researchers, scientists, and drug development professionals in maintaining safe and compliant

laboratory practices.

Cyclopentadecanone, also known as Exaltone, is a white to off-white crystalline solid with a

musky odor.[1] While some safety data sheets (SDS) indicate that it is not classified as a

hazardous substance, others identify it as a skin and eye irritant.[1][2][3] Given this variance in

classification, it is prudent to handle Cyclopentadecanone as a chemical waste product and

follow established protocols for its disposal to minimize any potential risk to human health and

the environment.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure that appropriate personal protective

equipment (PPE) is worn, including gloves, protective goggles, and a lab coat.[1] All handling of

Cyclopentadecanone should be conducted in a well-ventilated area.[1] In the event of a spill,

absorb the material with an inert substance such as sand or earth, and collect it in a suitable,

labeled container for disposal.[1]
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For quick reference, the following table summarizes the key quantitative data for

Cyclopentadecanone.

Property Value

Molecular Formula C15H28O

Molecular Weight 224.39 g/mol [1]

Boiling Point 120 °C[1]

Flash Point 145 °C (closed cup)[1]

Solubility
Practically insoluble in water; soluble in alcohol

and oils[1]

Step-by-Step Disposal Protocol
The recommended disposal method for Cyclopentadecanone is to treat it as a chemical waste

and arrange for its collection by a licensed waste disposal company.[3] Disposal must be in

accordance with all applicable local, regional, and national regulations.[3][4]

1. Waste Identification and Segregation:

Treat all unwanted Cyclopentadecanone, including spilled material and contaminated

absorbents, as chemical waste.

Store waste Cyclopentadecanone separately from incompatible materials, such as strong

oxidizing agents, strong acids, and strong bases.[1]

2. Containerization and Labeling:

Use a chemically compatible and leak-proof container for waste accumulation. The original

container is often a suitable choice if it is in good condition.[5]

The container must be securely capped at all times, except when adding waste.[5]

Clearly label the waste container with the words "Hazardous Waste," the full chemical name

"Cyclopentadecanone," and any applicable hazard warnings.[6]
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3. Storage:

Store the sealed and labeled waste container in a designated satellite accumulation area

(SAA).[5]

The SAA should be a well-ventilated area, away from heat and direct sunlight.[1]

4. Disposal of Empty Containers:

An empty container that held Cyclopentadecanone should be managed as chemical waste.

For a container to be considered "empty," all contents must be removed.

It is best practice to triple-rinse the empty container with a suitable solvent (such as alcohol,

in which Cyclopentadecanone is soluble).[7]

The rinsate from the triple-rinse process must be collected and disposed of as hazardous

waste.[7]

After triple-rinsing, deface or remove the original label and dispose of the container in

accordance with institutional and local regulations, which may allow for disposal as regular

trash.[7]

5. Scheduling Waste Pickup:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal contractor to arrange for the pickup and disposal of the waste

Cyclopentadecanone.

Important Considerations:

Do Not Dispose Down the Drain: Due to its practical insolubility in water,

Cyclopentadecanone should not be disposed of down the drain.[1][8]

Do Not Dispose in Regular Trash: As a precautionary measure, solid Cyclopentadecanone
should not be disposed of in the regular trash.[8]
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Consult Safety Data Sheets (SDS): Always refer to the specific SDS for the

Cyclopentadecanone product you are using for the most accurate and detailed safety and

disposal information.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Cyclopentadecanone.
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Caption: Workflow for the proper disposal of Cyclopentadecanone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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